N-(1,3-benzodioxol-5-ylmethyl)-5-(4-chloroanilino)triazolidine-4-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-5-(4-chloroanilino)triazolidine-4-carboxamide
• InChI: InChI=1S/C17H18ClN5O3/c18-11-2-4-12(5-3-11)20-16-15(21-23-22-16)17(24)19-8-10-1-6-13-14(7-10)26-9-25-13/h1-7,15-16,20-23H,8-9H2,(H,19,24)
• InChI Key: TUVAEJIYJCCKLU-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3C(NNN3)NC4=CC=C(C=C4)Cl
• Molecular Formula: C17H18ClN5O3
• Molecular Weight: 375.8 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-5-(4-chloroanilino)triazolidine-4-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BCTC and has been found to have a variety of biochemical and physiological effects that make it useful in a range of different research applications.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research in the field of synthetic chemistry often explores the synthesis of novel heterocyclic compounds due to their potential biological activities. For example, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been reported. These compounds exhibit anti-inflammatory and analgesic properties, highlighting the diverse applications of heterocyclic chemistry in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Antimicrobial and Antifungal Activities

The development of compounds with antimicrobial and antifungal activities is a significant area of research. For instance, novel molecules containing azole moieties have been synthesized and investigated for their biological activities, showing potential as antimicrobial and antifungal agents (Ceylan et al., 2014). This research area is crucial for addressing the growing concern of antibiotic resistance.

Antitumor Activities

The synthesis of benzamide derivatives conjugated with alkylating cytostatics has been explored for targeted drug delivery in melanoma therapy. These compounds exhibit higher toxicity against melanoma cells, suggesting their potential for enhancing the efficacy of cancer treatments (Wolf et al., 2004). This research underscores the importance of developing novel therapeutic agents for cancer treatment.

Eco-friendly Synthesis

Eco-friendly synthesis of heterocyclic compounds, such as 1,2,4-triazoles, through green chemistry approaches has been reported. These compounds demonstrate significant antimicrobial activities, highlighting the potential of sustainable methods in the synthesis of biologically active compounds (Beyzaei et al., 2020).